Cas no 192803-36-4 (Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)-
• CAS No: 192803-36-4
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 1385740
• Update Time: 2024-08-16

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)-
• 3-(1,1-Dimethylethyl)-2-hydroxy-5-(phenylmethoxy)benzaldehyde

• Inchi： 1S/C18H20O3/c1-18(2,3)16-10-15(9-14(11-19)17(16)20)21-12-13-7-5-4-6-8-13/h4-11,20H,12H2,1-3H3
• InChI Key： YASSJKLZTCVYST-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OCC2=CC=CC=C2)=CC(C(C)(C)C)=C1O

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Melting Point: 77-78 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 403.7±45.0 °C(Predicted)
• PSA: 46.53
• pka: 9.91±0.25(Predicted)